Cas no 1196157-18-2 (2,2,2-trifluoro-1-isoquinolin-1-ylethanone)

• Product Name: 2,2,2-trifluoro-1-isoquinolin-1-ylethanone
• CAS No: 1196157-18-2
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 2616788
• PubChem ID: 65810513
• Update Time: 2025-04-21

2,2,2-trifluoro-1-isoquinolin-1-ylethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-isoquinolin-1-ylethanone
• AB69248
• Ethanone, 2,2,2-trifluoro-1-(1-isoquinolinyl)-
• 2,2,2-TRIFLUORO-1-(ISOQUINOLIN-1-YL)ETHANONE
• 2,2,2-Trifluoro-1-(1-isoquinolinyl)ethanone
• 1196157-18-2
• 2,2,2-TRIFLUORO-1-(ISOQUINOLIN-1-YL)ETHAN-1-ONE
• DTXSID501264272

• Inchi： 1S/C11H6F3NO/c12-11(13,14)10(16)9-8-4-2-1-3-7(8)5-6-15-9/h1-6H
• InChI Key： ZSRLVMSVTQXUHK-UHFFFAOYSA-N
• SMILES： FC(C(C1C2C=CC=CC=2C=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 225.04014830Da
• Monoisotopic Mass: 225.04014830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų